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Compound of Interest

Compound Name: AG-012986

Cat. No.: B1664413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of AG-012986, a potent pan-CDK inhibitor. Adherence to these

procedural guidelines is critical to ensure personnel safety and mitigate environmental

contamination. AG-012986's mechanism as a cyclin-dependent kinase (CDK) inhibitor,

inducing cell cycle arrest and apoptosis, underscores the need for meticulous handling

commensurate with a cytotoxic agent.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling AG-012986 in solid

(powder) or solution form.
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PPE Category Item Specification

Eye Protection Safety Goggles
Must be tightly fitting with side-

shields.

Hand Protection Gloves

Chemical-impermeable. Nitrile

or neoprene are

recommended. Double-gloving

is advised when handling stock

solutions or performing

dilutions.

Body Protection Laboratory Coat

Standard lab coat. An

impervious gown is

recommended when handling

larger quantities or if there is a

risk of splashing.

Respiratory Protection Respirator

Required when handling the

powder form outside of a

certified chemical fume hood

or ventilated balance

enclosure to avoid inhalation.

Operational Plan for Handling AG-012986
This step-by-step guide outlines the procedure for safely handling AG-012986 from receipt to

experimental use.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials.[1]

Recommended storage temperatures should be strictly followed as per the supplier's

instructions.
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2. Preparation of Solutions:

All handling of the solid compound, including weighing and initial solubilization, must be

conducted in a certified chemical fume hood or a ventilated balance safety enclosure to

prevent inhalation of the powder.

Use non-sparking tools when handling the powder.[1]

Prepare solutions in a fume hood.

Avoid contact with skin and eyes.[1] In case of accidental contact, follow the first aid

measures outlined below.

3. Experimental Use:

Conduct all experiments involving AG-012986 in a designated area.

Ensure adequate ventilation during all procedures.

After handling, thoroughly wash hands and any exposed skin with soap and water.

4. Accidental Release Measures:

In case of a spill, evacuate personnel from the immediate area.

Wear full PPE, including respiratory protection, before attempting to clean the spill.

For solid spills, carefully collect the powder without creating dust.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Ventilate the area and wash the spill site after the material has been collected.

Prevent the spilled chemical from entering drains or waterways.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.[1]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Disposal Plan
As a cytotoxic compound, all waste contaminated with AG-012986 must be treated as

hazardous and disposed of according to institutional and local regulations.

1. Waste Segregation:

All materials that come into contact with AG-012986, including gloves, pipette tips, vials, and

absorbent paper, must be segregated as cytotoxic waste.

Use designated, clearly labeled, leak-proof, and puncture-resistant containers for cytotoxic

waste. These containers are often color-coded purple or red.[2][3]

2. Solid Waste Disposal:

Place all contaminated solid waste (e.g., PPE, plasticware) into the designated cytotoxic

waste container.
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3. Liquid Waste Disposal:

Collect all liquid waste containing AG-012986 in a sealed, labeled, and leak-proof container.

Do not pour liquid waste down the drain.

4. Sharps Disposal:

Any sharps (e.g., needles, scalpels) contaminated with AG-012986 must be disposed of in a

designated cytotoxic sharps container.[3]

5. Final Disposal:

Cytotoxic waste must be disposed of through a licensed hazardous waste disposal service.

The primary method for the disposal of cytotoxic waste is high-temperature incineration.[4][5]

Experimental Workflow and Safety Protocol
Caption: Workflow for handling AG-012986 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1664413#personal-protective-equipment-for-
handling-ag-012986]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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